1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethanone
Overview
Description
1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethanone, also known as this compound, is a useful research compound. Its molecular formula is C8H5ClF3NO and its molecular weight is 223.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Activity
1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethanone is a precursor in the synthesis of derivatives with significant antibacterial and antifungal properties. Sujatha et al. (2019) synthesized derivatives that showed very good activity against both Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans, indicating potential applications in developing new antimicrobial agents Sujatha, Shilpa, & Gani, 2019.
Material Science: Fluorinated Polyimides
In the field of material science, especially in the development of fluorinated polyimides, the compound serves as a monomer for the synthesis of high-performance polymers. These polymers exhibit desirable properties such as good solubility in polar organic solvents, excellent thermal stability, and outstanding mechanical properties, making them suitable for various industrial applications. Yin et al. (2005) synthesized novel fluorine-containing polyimides that showed good solubility and thermal stability, as well as remarkable mechanical properties Yin, Li, Yang, Yang, Fan, & Liu, 2005.
Chemical Synthesis and Characterization
The compound is also involved in the synthesis of complex molecules, such as oxazolidinones and rhodanines, with potential applications in pharmaceuticals and organic chemistry. For example, Dogan et al. (1992) synthesized sterically hindered N-(o-tolyl) and N-(o-chlorophenyl) substituted 2-thioxo-4-oxazolidinones and thiazolidinones, highlighting the compound's role in creating enantiomerically pure substances Dogan, Burgemeister, Icli, & Mannschreck, 1992.
Optoelectronic Materials
The synthesis of fluorinated aromatic polyimides, derived from this compound, leads to materials with low dielectric constants, low water uptake, and high optical transparency. These materials are crucial for the development of optoelectronic devices. Chung, Tzu, & Hsiao (2006) developed organosoluble, low-colored fluorinated polyimides that could be used in electronic and optoelectronic applications due to their low dielectric constants and high transparency Chung, Tzu, & Hsiao, 2006.
Safety and Hazards
Properties
IUPAC Name |
1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF3NO/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12/h1-3H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOKSRMDODJGCPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450926 | |
Record name | 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154598-53-5 | |
Record name | 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=154598-53-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60450926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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